Cas no 1213485-08-5 ((S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL)

• Product Name: (S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL
• CAS No: 1213485-08-5
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6629123
• PubChem ID: 96073469
• Update Time: 2025-05-24

(S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(1S)-1-amino-2-methylpropyl]-4-fluoro-
• (S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL
• (S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOICACIDHCL
• 1213485-08-5

• Inchi： 1S/C11H14FNO2/c1-6(2)10(13)8-5-7(11(14)15)3-4-9(8)12/h3-6,10H,13H2,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key： MZCPNCODRHJANN-JTQLQIEISA-N
• SMILES： C(O)(=O)C1=CC=C(F)C([C@@H](N)C(C)C)=C1

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 332.5±32.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on (S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL

Compound CAS No. 1213485-08-5: (S)-3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCl

The compound CAS No. 1213485-08-5, also known as (S)-3-(1-amino-2-methylpropyl)-4-fluorobenzoic acid hydrochloride, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural features and promising pharmacological properties, which have been extensively studied in recent years.

Structural Insights and Synthesis

The molecule (S)-3-(1-amino-2-methylpropyl)-4-fluorobenzoic acid hydrochloride consists of a benzoic acid core with a fluorine substituent at the para position and an (S)-configured aminoalkyl group at the meta position. The stereochemistry at the chiral center plays a critical role in determining its biological activity and selectivity. The synthesis of this compound involves a multi-step process, including Friedel-Crafts alkylation, stereo-selective reduction, and hydrochloride salt formation. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, which is crucial for its application in drug development.

Pharmacological Properties and Applications

Research has demonstrated that (S)-3-(1-amino-2-methylpropyl)-4-fluorobenzoic acid hydrochloride exhibits potent activity in various biological systems. For instance, studies have shown that this compound acts as a selective inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Additionally, its ability to modulate ion channels has been explored in the context of neurological diseases, such as epilepsy and pain management.

Recent findings from clinical trials suggest that this compound may also possess anti-inflammatory properties, which could be harnessed for developing novel therapies against inflammatory diseases. The fluorine substituent at the para position is believed to enhance the compound's lipophilicity and bioavailability, contributing to its favorable pharmacokinetic profile.

Synthetic Modifications and Analog Design

To optimize the therapeutic potential of (S)-3-(1-amino-2-methylpropyl)-4-fluorobenzoic acid hydrochloride, researchers have explored various synthetic modifications. These include altering the substituents on the benzoic acid ring or modifying the aminoalkyl group to enhance potency, selectivity, or pharmacokinetic properties. For example, replacing the fluorine atom with other halogens or electron-withdrawing groups has been shown to modulate the compound's activity against specific targets.

Moreover, efforts have been directed toward designing prodrugs or delivery systems to improve the stability and efficacy of this compound in vivo. These advancements underscore the versatility of this molecule as a scaffold for drug discovery.

Conclusion

In summary, CAS No. 1213485-08-5, or (S)-3-(1-amino-2-methylpropyl)-4-fluorobenzoic acid hydrochloride, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug development. As research continues to uncover new applications and optimize its properties, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.